(3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol

• IUPAC Name: 1-[(3S,4S)-3-hydroxy-4-naphthalen-2-ylpiperidin-1-yl]-3-methylsulfanylpropan-1-one
• InChI: InChI=1S/C19H23NO2S/c1-23-11-9-19(22)20-10-8-17(18(21)13-20)16-7-6-14-4-2-3-5-15(14)12-16/h2-7,12,17-18,21H,8-11,13H2,1H3/t17-,18+/m0/s1
• InChI Key: NOHFAQCEUTVJQH-ZWKOTPCHSA-N
• Canonical SMILES: CSCCC(=O)N1CCC(C(C1)O)C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: CSCCC(=O)N1CC[C@H]([C@@H](C1)O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

(3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a piperidine derivative that has been synthesized using various methods. The focus of

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol is not fully understood. However, it has been suggested that this compound acts as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic and antidepressant effects. Additionally, it has been shown to have affinity for other receptors such as serotonin 5-HT1A and 5-HT2A, which may also play a role in its therapeutic effects.
Biochemical and Physiological Effects:
(3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex and to decrease dopamine release in the striatum, which may contribute to its antipsychotic effects. Additionally, this compound has been shown to increase serotonin release in the prefrontal cortex and to decrease serotonin release in the striatum, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol in lab experiments is its potential therapeutic applications in the field of medicinal chemistry. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of (3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol. One direction is to investigate its potential use in the treatment of other psychiatric disorders such as bipolar disorder and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects. Finally, future studies may focus on developing more efficient synthesis methods for this compound to facilitate its use in lab experiments and potential therapeutic applications.
Conclusion:
In conclusion, (3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has potential applications in the field of medicinal chemistry. Its antipsychotic and antidepressant properties make it a potential candidate for the treatment of psychiatric disorders such as schizophrenia and depression. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects. Additionally, more efficient synthesis methods may be developed to facilitate its use in lab experiments and potential therapeutic applications.

Scientific Research Applications

(3S*,4S*)-1-[3-(methylthio)propanoyl]-4-(2-naphthyl)piperidin-3-ol has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have antipsychotic and antidepressant properties, making it a potential candidate for the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, this compound has been investigated for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.